Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of pharmaceutical synthesis and drug development, the versatile building block Methyl 2-chloro-3-oxopropanoate holds significant potential. Its trifunctional nature—possessing an ester, a ketone, and a reactive chloride—opens a gateway to a diverse array of molecular architectures. The key to unlocking this potential lies in the judicious selection of a catalytic system to control the reactivity and stereoselectivity of its transformations. This guide provides an in-depth comparative analysis of three major catalytic paradigms for reactions involving Methyl 2-chloro-3-oxopropanoate: organocatalysis, metal catalysis, and biocatalysis. We will delve into the mechanistic underpinnings, practical applications, and performance of each approach, supported by experimental data and detailed protocols, to empower researchers in making informed decisions for their synthetic strategies.
The Versatile Substrate: Methyl 2-chloro-3-oxopropanoate
Methyl 2-chloro-3-oxopropanoate is a reactive α-chloro-β-keto ester. The presence of the electron-withdrawing chloro and carbonyl groups acidifies the α-proton, making it a suitable nucleophile in its enolate form. The electrophilic carbonyl group is a target for reduction, while the carbon-chlorine bond can participate in substitution reactions. This multifaceted reactivity allows for a range of important transformations, including carbon-carbon bond formation and the introduction of chirality.
Organocatalysis: Precision Through Non-Metal Catalysts
Organocatalysis has emerged as a powerful tool in asymmetric synthesis, offering a metal-free approach to constructing chiral molecules. For reactions involving β-keto esters, organocatalysts, particularly those based on chiral amines and thioureas, have demonstrated remarkable efficacy in promoting highly enantioselective transformations.
Asymmetric Michael Addition: A Case Study
A prominent application of organocatalysis for substrates like Methyl 2-chloro-3-oxopropanoate is the asymmetric Michael addition. While direct examples with this specific substrate are limited in readily available literature, extensive research on analogous β-keto esters provides a strong predictive framework. Chiral primary or secondary amines, often derived from natural products like Cinchona alkaloids or proline, are key catalysts.[1]
Mechanism of Action: The catalytic cycle typically involves the formation of an enamine intermediate between the β-keto ester and the chiral amine catalyst. This enamine then attacks the Michael acceptor. The stereochemical outcome is dictated by the catalyst's chiral scaffold, which effectively shields one face of the enamine, directing the incoming electrophile to the opposite face.[2][3] Hydrogen-bonding co-catalysts, such as thioureas, can further enhance stereocontrol by activating the Michael acceptor.[2]
graph "Organocatalytic_Michael_Addition" {
graph [layout=dot, rankdir=LR, splines=true, overlap=false, nodesep=0.5, ranksep=1.2, fontname="Helvetica", fontsize=12, label="Figure 1: Proposed Catalytic Cycle for Organocatalytic Michael Addition", labelloc=b, labeljust=c];
node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontname="Helvetica", fontsize=10, fontcolor="#202124"];
edge [fontname="Helvetica", fontsize=10, color="#5F6368"];
Substrate [label="Methyl 2-chloro-3-oxopropanoate"];
Catalyst [label="Chiral Amine\nCatalyst", fillcolor="#FBBC05"];
Enamine [label="Chiral Enamine\nIntermediate", fillcolor="#4285F4", fontcolor="#FFFFFF"];
Acceptor [label="Michael Acceptor\n(e.g., Nitroalkene)"];
TransitionState [label="Stereodetermining\nTransition State", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];
Adduct [label="Michael Adduct\n(Iminium Ion)", fillcolor="#34A853", fontcolor="#FFFFFF"];
Product [label="Chiral Product"];
Water [label="H₂O"];
Substrate -> Enamine [label="+ Catalyst\n- H₂O"];
Catalyst -> Enamine;
Enamine -> TransitionState;
Acceptor -> TransitionState;
TransitionState -> Adduct [label="C-C Bond Formation"];
Adduct -> Product [label="+ H₂O"];
Product -> Catalyst [style=dashed, label="Catalyst\nRegeneration"];
}
Caption: Proposed catalytic cycle for the organocatalytic Michael addition of a β-keto ester.
Performance Comparison of Organocatalysts for Michael Addition (Analogous Substrates)
| Catalyst Type | Michael Acceptor | Yield (%) | ee (%) | Reference |
| Dipeptide (Phe-β-Ala) | N-phenylmaleimide | 77 | 88:12 er | [2] |
| Thiourea-Primary Amine | Nitroalkenes | 88-99 | 76-99 (syn) | [3] |
| Cinchona Alkaloid Derivative | Nitroolefins | Good | up to 96 | [4] |
Experimental Protocol: General Procedure for Organocatalytic Michael Addition [5]
-
To a vial containing the Michael acceptor (0.2 mmol) and the chiral organocatalyst (10-20 mol%), add the solvent (e.g., toluene, 1.0 mL).
-
Add Methyl 2-chloro-3-oxopropanoate (0.24 mmol, 1.2 equivalents).
-
Stir the reaction mixture at the specified temperature (e.g., room temperature) and monitor by TLC.
-
Upon completion, concentrate the reaction mixture under reduced pressure.
-
Purify the residue by flash column chromatography on silica gel to afford the desired Michael adduct.
Metal Catalysis: Efficiency and Versatility with Transition Metals
Transition metal catalysis, particularly with palladium, offers a highly efficient route for the functionalization of β-keto esters. The Tsuji-Trost allylic alkylation is a cornerstone reaction in this domain, enabling the formation of C-C, C-N, and C-O bonds with excellent stereocontrol.[6]
Palladium-Catalyzed Asymmetric Allylic Alkylation (AAA)
In the context of Methyl 2-chloro-3-oxopropanoate, its enolate can act as a soft nucleophile to attack a π-allyl palladium complex. The enantioselectivity of this reaction is governed by the chiral ligand coordinated to the palladium center. A variety of chiral phosphine ligands, such as the Trost ligand and BINAP derivatives, have been developed for this purpose.[7]
Mechanism of Action: The catalytic cycle begins with the coordination of a Pd(0) complex to an allylic substrate (e.g., an allyl acetate), followed by oxidative addition to form a π-allyl Pd(II) complex. The enolate of Methyl 2-chloro-3-oxopropanoate then attacks this complex, typically at the less substituted terminus, leading to the alkylated product and regenerating the Pd(0) catalyst.[8][9] The chiral ligand environment dictates the facial selectivity of the nucleophilic attack on the π-allyl intermediate.
graph "Palladium_Catalyzed_AAA" {
graph [layout=dot, rankdir=TB, splines=true, overlap=false, nodesep=0.6, ranksep=1.0, fontname="Helvetica", fontsize=12, label="Figure 2: Catalytic Cycle for Palladium-Catalyzed Asymmetric Allylic Alkylation", labelloc=b, labeljust=c];
node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontname="Helvetica", fontsize=10, fontcolor="#202124"];
edge [fontname="Helvetica", fontsize=10, color="#5F6368"];
Pd0 [label="Pd(0)L*"];
AllylSubstrate [label="Allylic Substrate\n(e.g., Allyl Acetate)"];
PiAllylComplex [label="π-Allyl Pd(II) Complex", fillcolor="#4285F4", fontcolor="#FFFFFF"];
Nucleophile [label="Enolate of Methyl\n2-chloro-3-oxopropanoate", fillcolor="#FBBC05"];
Attack [label="Nucleophilic Attack", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];
ProductComplex [label="Product-Pd(0) Complex", fillcolor="#34A853", fontcolor="#FFFFFF"];
Product [label="Chiral Allylated Product"];
Pd0 -> PiAllylComplex [label="+ Allyl Substrate\n- Leaving Group"];
AllylSubstrate -> PiAllylComplex;
PiAllylComplex -> Attack;
Nucleophile -> Attack;
Attack -> ProductComplex [label="C-C Bond Formation"];
ProductComplex -> Product [label="Release"];
ProductComplex -> Pd0 [style=dashed, label="Catalyst\nRegeneration"];
}
Caption: Simplified catalytic cycle for the Pd-catalyzed asymmetric allylic alkylation of a β-keto ester.
Performance Comparison of Palladium Catalysts for AAA (Analogous Substrates)
| Ligand | Nucleophile | Yield (%) | ee (%) | Reference |
| (R)-BINAP | α-acetamido-β-keto ester | up to 99 | up to 99 | [7] |
| Trost Ligand | Various β-dicarbonyls | High | High | [6] |
| PHOX Ligands | Malonates | up to 90 (regioselectivity) | up to 98 | [10] |
Experimental Protocol: General Procedure for Palladium-Catalyzed Asymmetric Allylic Alkylation [5]
-
In a flame-dried Schlenk tube under an inert atmosphere (e.g., argon), dissolve the palladium precatalyst (e.g., Pd₂(dba)₃, 2.5 mol%) and the chiral ligand (e.g., Trost ligand, 7.5 mol%) in a dry solvent (e.g., THF).
-
Stir the solution at room temperature for 30 minutes.
-
In a separate flask, prepare the enolate of Methyl 2-chloro-3-oxopropanoate by treating it with a suitable base (e.g., NaH) in dry THF.
-
Add the solution of the enolate to the catalyst mixture, followed by the allylic substrate (1.0 equivalent).
-
Stir the reaction at the desired temperature and monitor by TLC.
-
Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.
-
Extract the aqueous layer with an organic solvent (e.g., ethyl acetate), combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
-
Purify the crude product by flash column chromatography.
Biocatalysis: Green and Highly Selective Transformations
Biocatalysis leverages the exquisite selectivity of enzymes to perform chemical transformations under mild, environmentally benign conditions. For β-keto esters, oxidoreductases are particularly valuable for the stereoselective reduction of the ketone functionality to produce chiral β-hydroxy esters, which are important building blocks in the pharmaceutical industry.
Asymmetric Reduction of the Carbonyl Group
The asymmetric reduction of the 3-oxo group in Methyl 2-chloro-3-oxopropanoate can be achieved with high enantioselectivity using whole-cell biocatalysts like baker's yeast (Saccharomyces cerevisiae) or isolated, and often engineered, enzymes such as alcohol dehydrogenases (ADHs) or ketoreductases (KREDs).[6][11]
Mechanism of Action: These enzymes utilize a cofactor, typically NADPH or NADH, as a hydride source. The substrate binds to the enzyme's active site in a specific orientation, exposing one of the prochiral faces of the carbonyl group to the hydride transfer from the cofactor. The inherent chirality of the active site amino acid residues dictates the stereochemical outcome of the reduction.[12] Cofactor regeneration is a crucial aspect of these reactions and is often achieved in whole-cell systems through cellular metabolism or by using a coupled-enzyme system with a sacrificial substrate like isopropanol or glucose.[1][12]
graph "Biocatalytic_Reduction" {
graph [layout=dot, rankdir=LR, splines=true, overlap=false, nodesep=0.5, ranksep=1.2, fontname="Helvetica", fontsize=12, label="Figure 3: Schematic of Biocatalytic Carbonyl Reduction", labelloc=b, labeljust=c];
node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontname="Helvetica", fontsize=10, fontcolor="#202124"];
edge [fontname="Helvetica", fontsize=10, color="#5F6368"];
Substrate [label="Methyl 2-chloro-3-oxopropanoate"];
Enzyme [label="Oxidoreductase\n(e.g., KRED)", fillcolor="#FBBC05"];
ActiveSite [label="Enzyme-Substrate\nComplex", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];
Cofactor_red [label="NAD(P)H"];
Cofactor_ox [label="NAD(P)⁺"];
Product [label="Chiral β-Hydroxy Ester"];
Regeneration [label="Cofactor\nRegeneration\nSystem", shape=invhouse, fillcolor="#34A853", fontcolor="#FFFFFF"];
SacrificialSubstrate [label="Sacrificial\nSubstrate\n(e.g., Isopropanol)"];
Byproduct [label="Byproduct\n(e.g., Acetone)"];
Substrate -> ActiveSite;
Enzyme -> ActiveSite;
Cofactor_red -> ActiveSite [label="Hydride\nTransfer"];
ActiveSite -> Product [label="Reduction"];
ActiveSite -> Enzyme [style=dashed];
ActiveSite -> Cofactor_ox;
Cofactor_ox -> Regeneration;
SacrificialSubstrate -> Regeneration;
Regeneration -> Cofactor_red;
Regeneration -> Byproduct;
}
Caption: Simplified workflow for the biocatalytic reduction of a β-keto ester with cofactor regeneration.
Performance Comparison of Biocatalysts for Reduction of Chloro-Substituted β-Keto Esters
| Biocatalyst | Substrate | Yield (%) | ee (%) | Reference |
| E. coli expressing aldehyde reductase | Ethyl 4-chloro-3-oxobutanoate | 91.1 | 91 | [12] |
| Recombinant E. coli CCZU-A13 | Ethyl 4-chloro-3-oxobutanoate | 100 | >99 | [13] |
| Baker's Yeast (S. cerevisiae) | Various β-keto esters | Moderate to Good | Often >95 | [6] |
Experimental Protocol: General Procedure for Whole-Cell Bioreduction [12]
-
Cultivate the microbial cells (e.g., Saccharomyces cerevisiae or a recombinant E. coli strain) in an appropriate growth medium.
-
Harvest the cells by centrifugation and wash with a buffer solution (e.g., phosphate buffer, pH 7.0).
-
Resuspend the cell pellet in the buffer to a desired cell concentration.
-
In a reaction vessel, add the cell suspension and a co-substrate for cofactor regeneration (e.g., glucose or isopropanol).
-
Add Methyl 2-chloro-3-oxopropanoate (often dissolved in a water-miscible co-solvent like DMSO to improve solubility) to the desired final concentration.
-
Incubate the reaction mixture at a controlled temperature (e.g., 30 °C) with agitation.
-
Monitor the reaction progress by GC or HPLC.
-
Upon completion, centrifuge the mixture to remove the cells.
-
Extract the supernatant with an organic solvent (e.g., ethyl acetate).
-
Dry the combined organic extracts over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
-
Purify the product by column chromatography if necessary.
Comparative Analysis and Outlook
| Feature | Organocatalysis | Metal Catalysis | Biocatalysis |
| Catalyst Nature | Small organic molecules | Transition metal complexes | Enzymes or whole cells |
| Environmental Impact | Generally low, metal-free | Potential for metal contamination | Green, biodegradable |
| Reaction Conditions | Mild | Often requires inert atmosphere, dry solvents | Mild (aqueous, ambient temp/pressure) |
| Stereoselectivity | High, tunable with catalyst design | Very high, ligand-dependent | Excellent, inherent to enzyme structure |
| Substrate Scope | Broad, but can be catalyst-specific | Very broad | Can be narrow, but expandable via protein engineering |
| Cost & Availability | Catalysts can be readily available or require multi-step synthesis | Precious metals can be expensive; ligands can be complex | Enzymes can be produced cost-effectively via fermentation |
| Key Transformations | C-C bond formation (e.g., Michael addition) | C-C, C-N, C-O bond formation (e.g., AAA) | Reductions, oxidations, hydrolyses |
Expert Insights and Future Directions:
The choice of catalyst for reactions of Methyl 2-chloro-3-oxopropanoate is highly dependent on the desired transformation and synthetic strategy.
-
For asymmetric C-C bond formation, particularly Michael additions, organocatalysis presents a compelling, metal-free option. The continuous development of more active and selective organocatalysts, including bifunctional catalysts that can activate both the nucleophile and electrophile, will further enhance the utility of this approach.[2][3]
-
When versatility in forming various bond types (C-C, C-N, C-O) with high efficiency is paramount, palladium-catalyzed allylic alkylation is a powerful tool. Future research in this area will likely focus on the development of more sustainable and economical base metal catalysts (e.g., iron, copper) that can rival the performance of palladium.
-
For the synthesis of chiral alcohols via asymmetric reduction, biocatalysis is often the superior choice due to its exceptional selectivity and green credentials. The advent of protein engineering and directed evolution allows for the rapid development of bespoke enzymes tailored for specific substrates and reaction conditions, overcoming the traditional limitation of narrow substrate scope.[14]
References
-
Reyes, E., et al. (2017). Asymmetric Michael Addition Organocatalyzed by α,β-Dipeptides under Solvent-Free Reaction Conditions. Molecules, 22(8), 1328. [Link]
-
Yoon, T. P., & Jacobsen, E. N. (2003). Privileged Chiral Catalysts. Science, 299(5613), 1691-1693. [Link]
-
List, B. (2007). Asymmetric organocatalysis. Chemical Reviews, 107(12), 5413-5415. [Link]
-
Trost, B. M., & Van Vranken, D. L. (1996). Asymmetric Transition Metal-Catalyzed Allylic Alkylations. Chemical Reviews, 96(1), 395-422. [Link]
-
Kataoka, M., et al. (1997). Enzymatic production of ethyl (R)-4-chloro-3-hydroxybutanoate: asymmetric reduction of ethyl 4-chloro-3-oxobutanoate by an Escherichia coli transformant expressing the aldehyde reductase gene from yeast. Applied Microbiology and Biotechnology, 48(6), 699-703. [Link]
-
Schrems, M. G., et al. (2007). Biocatalytic reduction of β-keto esters: a new protocol for the stereoselective synthesis of (3R)-hydroxy esters. Tetrahedron: Asymmetry, 18(10), 1209-1213. [Link]
-
Li, H., et al. (2004). Highly Enantioselective Michael Addition of Malonates to α,β-Unsaturated Ketones Catalyzed by a Chiral Bifunctional Organocatalyst. Organic Letters, 6(19), 3321-3324. [Link]
- Tsuji, J. (2004). Palladium reagents and catalysts: new perspectives for the 21st century. John Wiley & Sons.
- Faber, K. (2018). Biotransformations in organic chemistry: a textbook. Springer.
-
Kim, S. G., & Kim, D. (2011). Recent advances in the stereoselective synthesis of β-amino acids. Chemical Communications, 47(1), 20-35. [Link]
- Braun, M. (2009). Palladium-Catalyzed Asymmetric Allylic Alkylation. In Asymmetric Synthesis (pp. 379-411). Wiley-VCH Verlag GmbH & Co. KGaA.
-
Hauer, B. (2017). New enzymes for industrial biotechnology. Current Opinion in Chemical Biology, 37, 80-86. [Link]
-
MacMillan, D. W. (2008). The advent and development of organocatalysis. Nature, 455(7211), 304-308. [Link]
- Hartwig, J. F. (2010).
-
de Souza, R. O., et al. (2019). Asymmetric bioreduction of β-ketoesters derivatives by Kluyveromyces marxianus: influence of molecular properties on the stereochemical outcome. Anais da Academia Brasileira de Ciências, 91(4). [Link]
-
Trost, B. M. (1996). Designing a new reaction. The palladium-catalyzed cycloisomerization of enynes. Accounts of Chemical Research, 29(8), 355-364. [Link]
-
Enders, D., et al. (2007). Asymmetric organocatalytic domino reactions. Angewandte Chemie International Edition, 46(10), 1570-1581. [Link]
-
Song, J., & Han, Z. (2015). Asymmetric catalysis with cinchona alkaloids. Chemical Reviews, 115(21), 11437-11483. [Link]
-
Feng, X., et al. (2011). Catalytic asymmetric chloroamination reaction of α,β-unsaturated γ-keto esters and chalcones. Journal of the American Chemical Society, 133(16), 6118-6121. [Link]
-
Trost, B. M., & Crawley, M. L. (2003). Asymmetric transition-metal-catalyzed allylic alkylations: applications in total synthesis. Chemical Reviews, 103(8), 2921-2944. [Link]
-
Calter, M. A. (1996). Cinchona alkaloids in asymmetric catalysis. Chemical Reviews, 96(1), 365-394. [Link]
-
Stewart, J. D. (2001). Baker's yeast as a reagent for the synthesis of optically active compounds. Current Organic Chemistry, 5(8), 771-791. [Link]
-
Behenna, D. C., & Stoltz, B. M. (2004). The Enantioselective Tsuji Allylation. Journal of the American Chemical Society, 126(48), 15692-15693. [Link]
-
Jørgensen, K. A. (2000). Asymmetric catalytic amination reactions. Angewandte Chemie International Edition, 39(20), 3558-3588. [Link]
-
Mukherjee, S., et al. (2007). Asymmetric organocatalysis. Angewandte Chemie International Edition, 46(30), 5580-5679. [Link]
-
Trost, B. M. (1998). Atom economy—a challenge for organic synthesis: homogeneous catalysis leads the way. Angewandte Chemie International Edition, 37(3), 249-267. [Link]
-
Gonzalez-Vera, J. A., et al. (2023). Design of β-Keto Esters with Antibacterial Activity: Synthesis, In Vitro Evaluation, and Theoretical Assessment of Their Reactivity and Quorum-Sensing Inhibition Capacity. Molecules, 28(19), 6783. [Link]
-
Shim, J. H., et al. (2021). Organocatalysis for the Asymmetric Michael Addition of Cycloketones and α, β-Unsaturated Nitroalkenes. Catalysts, 11(11), 1380. [Link]
-
Trost, B. M., & Toste, F. D. (1999). A New Catalyst for the Asymmetric Aldol Reaction: A Bimetallic Zinc Catalyst. Journal of the American Chemical Society, 121(19), 4545-4554. [Link]
-
Csajagi, C., et al. (2008). Enantioselective reductions of β-keto-esters by bakers' yeast. Tetrahedron: Asymmetry, 19(13), 1549-1554. [Link]
-
Macmillan Group. (2003). Cinchona Alkaloids in Asymmetric Catalysis. [Link]
-
Khan, K. M., et al. (2013). β-Keto esters from ketones and ethyl chloroformate: a rapid, general, efficient synthesis of pyrazolones and their antimicrobial, in silico and in vitro cytotoxicity studies. Chemistry Central Journal, 7(1), 1-14. [Link]
-
Hayashi, Y., et al. (2006). Organocatalytic Michael addition of aldehydes to gamma-keto-alpha,beta-unsaturated esters. an efficient entry to versatile chiral building blocks. Organic Letters, 8(16), 3573-3576. [Link]
-
Park, H., & Jew, S. (2011). Cinchona-based phase-transfer catalysts for asymmetric synthesis. Chemical Society Reviews, 40(7), 3515-3525. [Link]
-
Li, H., et al. (2019). Asymmetric α-alkylation of cyclic β-keto esters and β-keto amides by phase-transfer catalysis. Organic & Biomolecular Chemistry, 17(3), 573-584. [Link]
-
Mohr, J. T., et al. (2008). Palladium-catalyzed decarboxylative allylic alkylation of diastereomeric β-ketoesters. Organic Letters, 10(24), 5621-5624. [Link]
-
Cacchi, S., et al. (2008). Palladium-catalyzed Tsuji–Trost-type reaction of benzofuran-2-ylmethyl acetates with nucleophiles. Organic & Biomolecular Chemistry, 6(11), 1945-1951. [Link]
-
Jørgensen, K. A. (2004). Catalytic Asymmetric Direct α-Amination Reactions of 2-Keto Esters: A Simple Synthetic Approach to Optically Active syn-β-Amino-α-hydroxy Esters. Angewandte Chemie International Edition, 43(9), 1162-1165. [Link]
-
He, Y., et al. (2016). Effective asymmetric bioreduction of ethyl 4-chloro-3-oxobutanoate to ethyl (R)-4-chloro-3-hydroxybutanoate by recombinant E. coli CCZU-A13 in [Bmim] PF6-hydrolyzate media. Bioresource Technology, 214, 44-50. [Link]
-
Yin, L., & Liebscher, J. (2007). Carbon− Carbon Coupling Reactions Catalyzed by Heterogeneous Palladium Catalysts. Chemical Reviews, 107(1), 133-173. [Link]
-
Stewart, J. D., et al. (2002). Highly stereoselective reagents for beta-keto ester reductions by genetic engineering of baker's yeast. The Journal of Organic Chemistry, 67(12), 4327-4336. [Link]
-
Zhang, W., et al. (2024). Regioselective C–H chalcogenylation and halogenation of arenes and alkenes under metal-free conditions. Organic & Biomolecular Chemistry, 22(1), 136-141. [Link]
-
Lu, Y., et al. (2017). Enantioselective Phosphine-Catalyzed Allylic Alkylations of mix-Indene with MBH Carbonates. Organic Letters, 19(23), 6432-6435. [Link]
-
Domínguez de María, P., & Schmidt, S. (2010). Biocatalytic strategies for the asymmetric synthesis of alpha-hydroxy ketones. Accounts of Chemical Research, 43(4), 583-592. [Link]
Sources